Cas no 56951-58-7 ((5-Amino-1,3,4-thiadiazol-2-yl)methanol)

• Product Name: (5-Amino-1,3,4-thiadiazol-2-yl)methanol
• CAS No: 56951-58-7
• MF: C₃H₅N₃OS
• MW: 131.156298398972
• MDL: MFCD12766834
• CID: 2622677
• PubChem ID: 11062424
• Update Time: 2025-04-21

(5-Amino-1,3,4-thiadiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-amino-1,3,4-thiadiazol-2-yl)methanol
• NE44116
• 2-amino-5-hydroxymethyl-1,3,4-thiadiazole
• Z1483956936
• AKOS010133368
• SY147249
• URCCVQJLYSKFBQ-UHFFFAOYSA-N
• EN300-114425
• MFCD12766834
• BS-51543
• AT18876
• SCHEMBL282865
• CHEMBL4584666
• Z600620432
• DB-107318
• 56951-58-7
• CS-0223232
• GCA95158
• 819-578-8
• (5-Amino-1,3,4-thiadiazol-2-yl)methanol

• MDL： MFCD12766834
• Inchi： 1S/C3H5N3OS/c4-3-6-5-2(1-7)8-3/h7H,1H2,(H2,4,6)
• InChI Key： URCCVQJLYSKFBQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CO

Computed Properties

• Exact Mass: 131.01533297 g/mol
• Monoisotopic Mass: 131.01533297 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 100
• Molecular Weight: 131.16